Cas no 58543-16-1 (Rebaudioside A)

Rebaudioside A Properties

Names and Identifiers

• Rebaudioside A
• Stevioside A3 * Rebiana
• REBAUDIOSIDE A(Rebiana)(P) PrintBack
• REBAUDIOSIDE A(rebiana)(RG) PrintBack
• Rebaudioside A, froM Steviarebaudiana
• (4α)-13-[(2-O-β-D-glucopyranosyl-3-O-β-D­glucopyranosyl-β-D-glucopyranosyl)-oxy]kaur-6-en-8-oic acid β-D­glucopyranosyl ester
• Glycoside A3
• Glycoside X
• Stevioside a3
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4S,5R,9S,10R,13S)-13-[(2S,3R,4S,5R,6
• Rebaudioside-A
• Truvia
• Sweetener 4G-S
• Reb A
• Reb-A
• B3FUD0528F
• Stevia Powder
• Q63408635
• REBAUDIOSIDEA
• Rebiana
• Stevia
• Rebaudiana a
• Sooolite!-Pure
• Pure Via
• Chrysanta AR-P
• DT
• Rebaudioside A Standard
• +Expand

• MDL： MFCD02183463
• InChIKey： HELXLJCILKEWJH-NCGAPWICSA-N
• Inchi： 1S/C44H70O23/c1-17-11-43-9-5-22-41(2,7-4-8-42(22,3)40(59)66-38-33(58)30(55)26(51)20(14-47)62-38)23(43)6-10-44(17,16-43)67-39-35(65-37-32(57)29(54)25(50)19(13-46)61-37)34(27(52)21(15-48)63-39)64-36-31(56)28(53)24(49)18(12-45)60-36/h18-39,45-58H,1,4-16H2,2-3H3/t18-,19-,20-,21-,22+,23+,24-,25-,26-,27-,28+,29+,30+,31-,32-,33-,34+,35-,36+,37+,38+,39+,41-,42-,43-,44+/m1/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]12C(=C([H])[H])C([H])([H])[C@]3(C([H])([H])C([H])([H])[C@]4([H])[C@@](C(=O)O[C@@]5([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O5)O[H])O[H])O[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C1([H])[H])C2([H])[H]
• BRN： 6470556

Computed Properties

• Exact Mass: 966.430789g/mol
• Surface Charge: 0
• XLogP3: -2.8
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 13
• Monoisotopic Mass: 966.430789g/mol
• Monoisotopic Mass: 966.430789g/mol
• Topological Polar Surface Area: 374Ų
• Heavy Atom Count: 67
• Complexity: 1760
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 967.0

Experimental Properties

• Taste: The sweetness is tainted with a bitter and undesirable aftertaste. The time-intensity profile is characteristic of naturally occurring sweeteners: slow onset, but lingering. ... enzymatically glycosylated blend of stevioside and rebaudioside A, ... appears to impart a cleaner taste profile
• LogP: -5.11390
• PSA: 374.13000
• Refractive Index: 1.657
• Boiling Point: 1103.5℃/760mmHg
• Melting Point: 235°C(lit.)
• Flash Point: 319.9±27.8 °C
• FEMA: 4772 | STEVIOL GLYCOSIDE EXTRACT, STEVIA REBAUDIANA, REBAUDIOSIDE A 80%
• Solubility: 1253 mg/L @ 25 °C (est)
• Color/Form: Powder
• Specific Rotation: -33.0±3.0°, (c=1% in H2O)
• Optical Activity: [α]/D -33.0±3.0°, c = 1% in H2O
• Density: 1.5800

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Diterpenoids